Cas no 1154893-90-9 (N-[(2-Methoxyphenyl)methyl]oxan-4-amine)

• Product Name: N-[(2-Methoxyphenyl)methyl]oxan-4-amine
• CAS No: 1154893-90-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5048985
• Update Time: 2025-06-12

N-[(2-Methoxyphenyl)methyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)methyl]oxan-4-amine
• N-(2-Methoxybenzyl)tetrahydro-2H-pyran-4-amine
• N-[(2-Methoxyphenyl)methyl]oxan-4-amine

• Inchi： 1S/C13H19NO2/c1-15-13-5-3-2-4-11(13)10-14-12-6-8-16-9-7-12/h2-5,12,14H,6-10H2,1H3
• InChI Key： JTBYEFFZVXPJJK-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NCC1C=CC=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[(2-Methoxyphenyl)methyl]oxan-4-amine

Professional Introduction to N-[(2-Methoxyphenyl)methyl]oxan-4-amine (CAS No. 1154893-90-9)

N-[(2-Methoxyphenyl)methyl]oxan-4-amine, a compound with the CAS number 1154893-90-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a 2-methoxyphenyl moiety and an oxanamine core suggests a versatile framework that could be exploited for various biological interactions.

The chemical structure of N-[(2-Methoxyphenyl)methyl]oxan-4-amine consists of a benzene ring substituted with a methoxy group at the second position, linked to a butyl chain that terminates in an amine group. The oxanamine portion, derived from tetrahydrofuran, introduces a cyclic amine functionality, which is known to enhance solubility and bioavailability in drug molecules. This structural motif is particularly appealing in medicinal chemistry due to its ability to interact with biological targets through multiple binding sites.

Recent research has highlighted the importance of oxanamine derivatives in the development of novel therapeutic agents. Studies have demonstrated that these compounds can exhibit significant pharmacological activity by modulating enzyme function and receptor interactions. For instance, derivatives of oxanamines have been shown to inhibit kinases and other enzymes involved in cancer pathways, making them promising candidates for oncology research. The 2-methoxyphenyl group further enhances the compound's potential by providing a hydrophobic surface that can interact favorably with lipid-rich environments, such as cell membranes.

In vitro studies have begun to explore the biological activity of N-[(2-Methoxyphenyl)methyl]oxan-4-amine, revealing intriguing properties that warrant further investigation. Preliminary data suggest that this compound may possess anti-inflammatory and antioxidant effects, which could be beneficial in treating chronic diseases characterized by oxidative stress and inflammation. Additionally, its ability to cross the blood-brain barrier has been noted, opening up possibilities for treating neurological disorders.

The synthesis of N-[(2-Methoxyphenyl)methyl]oxan-4-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the oxanamine ring through an intramolecular cyclization reaction, followed by the introduction of the butyl chain via nucleophilic substitution. The final step involves the methylation of the benzene ring at the second position using a suitable methylating agent. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacokinetic profile of N-[(2-Methoxyphenyl)methyl]oxan-4-amine is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, and excretion (ADME) properties to determine its suitability for clinical use. Early findings indicate that the compound exhibits moderate bioavailability and a reasonable half-life, suggesting potential for therapeutic efficacy. However, further studies are needed to fully understand its pharmacokinetic behavior and to identify any potential metabolic pathways that could lead to drug-drug interactions.

The potential applications of N-[(2-Methoxyphenyl)methyl]oxan-4-amine extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals, where similar oxanamine derivatives have shown promise as bioactive agents. Additionally, the compound's ability to interact with biological targets suggests it could be used in chemical biology studies to probe enzyme mechanisms and receptor function.

In conclusion, N-[(2-Methoxyphenyl)methyl]oxan-4-amine (CAS No. 1154893-90-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its combination of a 2-methoxyphenyl moiety and an oxanamine core provides a versatile platform for developing novel therapeutic agents. Ongoing research is exploring its biological activity, pharmacokinetic properties, and synthetic feasibility, paving the way for future applications in medicine and beyond.